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Compound of Interest

Compound Name: 2-Bromo-5-fluorophenylacetonitrile

Cat. No.: B1272632 Get Quote

Technical Guide: Physical Properties of 2-
Bromo-5-fluorophenylacetonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical properties of 2-Bromo-5-
fluorophenylacetonitrile, a key intermediate in various synthetic applications. The information

presented herein is intended to support research and development activities by providing

reliable data and standardized experimental protocols.

Core Physical Properties
2-Bromo-5-fluorophenylacetonitrile (CAS No. 886761-96-2) is a crystalline solid at room

temperature. Its key physical properties, melting and boiling points, are summarized in the table

below. These values are critical for determining appropriate reaction conditions, purification

methods, and storage requirements.

Physical Property Value Notes

Melting Point 70.6-70.8 °C -

Boiling Point 271.7 °C At 760 mmHg
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Experimental Protocols
The following sections detail the standardized methodologies for the determination of the

melting and boiling points of 2-Bromo-5-fluorophenylacetonitrile. These protocols are based

on established laboratory techniques for crystalline organic compounds.

Melting Point Determination
The melting point of 2-Bromo-5-fluorophenylacetonitrile is determined using the capillary

method with a calibrated melting point apparatus, such as a MelTemp or a Thiele tube.

Procedure:

Sample Preparation: A small amount of the crystalline 2-Bromo-5-fluorophenylacetonitrile
is finely powdered. The dry powder is then packed into a capillary tube, sealed at one end, to

a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated rapidly to a temperature approximately 15-20 °C below the

expected melting point. The heating rate is then reduced to 1-2 °C per minute to ensure

accurate determination.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has transitioned to

a liquid is recorded as the end of the melting range. For a pure compound, this range is

typically narrow.

Boiling Point Determination
The boiling point is determined using a microscale capillary method, suitable for small

quantities of the substance.

Procedure:

Sample Preparation: A small amount (approximately 0.5 mL) of molten 2-Bromo-5-
fluorophenylacetonitrile is placed in a small test tube.
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Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the test

tube with the open end submerged in the liquid.

Apparatus Setup: The test tube assembly is attached to a thermometer and heated in a

suitable heating bath (e.g., silicone oil).

Heating and Observation: The bath is heated until a steady stream of bubbles emerges from

the open end of the inverted capillary tube. The heating is then discontinued, and the bath is

allowed to cool slowly.

Boiling Point Reading: The temperature at which the bubbling ceases and the liquid just

begins to enter the capillary tube is recorded as the boiling point. This is the temperature at

which the vapor pressure of the liquid equals the external atmospheric pressure.

Workflow Visualization
The logical workflow for the experimental determination of the physical properties of 2-Bromo-
5-fluorophenylacetonitrile is illustrated in the diagram below. This visualization provides a

clear, step-by-step representation of the process from sample preparation to data recording.

Experimental Workflow for Physical Property Determination.

To cite this document: BenchChem. [2-Bromo-5-fluorophenylacetonitrile physical properties
(melting point, boiling point)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1272632#2-bromo-5-fluorophenylacetonitrile-
physical-properties-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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